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Compound of Interest

Compound Name: Beraprost

Cat. No.: B1666799 Get Quote

Essential Safety and Handling Guide for
Beraprost
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Beraprost. The following procedures are designed to

ensure a safe laboratory environment and proper disposal of materials.

Hazard Identification and Personal Protective
Equipment (PPE)
Beraprost sodium is classified as acutely toxic and is fatal if swallowed.[1][2] It may also cause

irritation to the skin, eyes, and respiratory system.[2][3] Therefore, strict adherence to PPE

protocols is mandatory.

Summary of Required Personal Protective Equipment
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Task
Engineering
Controls

Hand
Protection

Eye
Protection

Respiratory
Protection

Protective
Clothing

Routine

Handling

(weighing,

dissolution)

Use in a well-

ventilated

area,

preferably

within a

chemical

fume hood or

with local

exhaust

ventilation.[1]

[2]

Compatible

chemical-

resistant

gloves (e.g.,

latex

disposable

gloves).

Gloves must

be inspected

prior to use.

[1][3]

Tightly fitting

safety

goggles with

side-shields.

[1][4]

NIOSH-

approved

respirator if

exposure

limits are

exceeded or

irritation is

experienced.

[1][2]

Laboratory

coat.[2][3]

Spill Cleanup

Ensure

adequate

ventilation.

Evacuate

personnel to

safe areas.[1]

Heavy rubber

gloves.[2]

Safety

goggles with

side-shields.

[2][4]

NIOSH-

approved

self-

contained

breathing

apparatus or

respirator, as

conditions

warrant.[2]

Impervious

and

fire/flame-

resistant

clothing.

Rubber

boots.[1][2]

Waste

Disposal

Handled

within a

designated

and well-

ventilated

area.

Chemical-

resistant

gloves.

Safety

goggles with

side-shields.

As needed,

based on the

potential for

aerosol

formation.

Laboratory

coat.

Operational Plan for Handling Beraprost Powder
Adherence to the following step-by-step procedure is critical to minimize exposure and ensure

safety when handling Beraprost powder.

Preparation:
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Designated Area: All handling of Beraprost powder should occur in a designated area, such

as a chemical fume hood, to control airborne particles.[2]

Gather Materials: Before starting, ensure all necessary equipment, including PPE, weighing

tools, solvents, and waste containers, are within reach to avoid leaving the designated area.

PPE Inspection: Don the appropriate PPE as specified in the table above. Inspect gloves for

any signs of damage before use.[1]

Handling Procedure:

Avoid Dust Formation: Handle the powder carefully to avoid creating dust or aerosols.[1]

Weighing: If weighing the powder, do so within the fume hood. Use non-sparking tools.[1]

Dissolution: When preparing solutions, add the solvent to the Beraprost powder slowly to

prevent splashing. Beraprost sodium is soluble in organic solvents such as ethanol, DMSO,

and dimethyl formamide.[5]

No Personal Items: Do not eat, drink, or smoke in the area where Beraprost is being

handled.[1]

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,

even if gloves were worn.[1][2] Remove and properly store or dispose of contaminated PPE.

Disposal Plan for Beraprost Waste
Proper disposal of Beraprost waste is essential to prevent environmental contamination and

accidental exposure.

Waste Segregation and Collection:

Excess Material: Collect any excess or expired Beraprost powder in a suitable, closed, and

clearly labeled container for disposal.[1][6]

Contaminated Materials: All disposable items that have come into contact with Beraprost,
such as gloves, weighing papers, and pipette tips, should be considered contaminated

waste. Place these items in a designated, sealed hazardous waste container.
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Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent. The

rinsate should be collected as hazardous waste. Puncture the container to prevent reuse

before disposal in a sanitary landfill, if permissible by local regulations.[1]

Disposal Method:

Licensed Disposal Company: The primary method for disposal is to transfer the chemical

waste to a licensed chemical destruction plant or hazardous material disposal company.[1][6]

Incineration: Controlled incineration with flue gas scrubbing is a suitable method for

destruction.[1]

Prohibited Disposal: Do not discharge Beraprost waste into sewer systems, drains, or water

courses.[1][7]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth with

water. Do NOT induce vomiting. Never give

anything by mouth to an unconscious person.[1]

[2][6]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1][2]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. Consult a doctor if symptoms

occur.[1][2][6]

Eye Contact

Rinse with pure water for at least 15 minutes,

holding eyelids apart. Remove contact lenses if

present and easy to do. Consult a doctor.[1][2]

[6]

Accidental Release Measures

In the event of a spill, follow the workflow below. The primary objectives are to contain the spill,

prevent further leakage, and ensure the safety of all personnel.
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Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Beraprost Spill Occurs

Evacuate personnel to a safe area.
Keep people away and upwind.

Alert others

Ensure adequate ventilation.

Remove all sources of ignition.

Don appropriate PPE:
- NIOSH-approved respirator

- Heavy rubber gloves
- Safety goggles

- Impervious clothing

Prevent further spillage or leakage if safe to do so.
Do not let the chemical enter drains.

Collect spilled material using spark-proof tools.
Vacuum or sweep up material.

Place collected material in a suitable,
closed, and labeled container for disposal.

Decontaminate surfaces and equipment
by scrubbing with alcohol.

Dispose of waste through a licensed
chemical destruction facility.

Click to download full resolution via product page

Caption: Workflow for safely managing a Beraprost spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. szabo-scandic.com [szabo-scandic.com]

3. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

4. file.medchemexpress.com [file.medchemexpress.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. cleanchemlab.com [cleanchemlab.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Beraprost].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666799#personal-protective-equipment-for-
handling-beraprost]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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